Cas no 1201918-15-1 (Glycocholic-2,2,4,4-d4 Acid)

• Product Name: Glycocholic-2,2,4,4-d4 Acid
• CAS No: 1201918-15-1
• MF: C₂₆H₄₃NO₆
• MW: 469.64737534523
• CID: 1066194
• Update Time: 2025-06-11

Glycocholic-2,2,4,4-d4 Acid Chemical and Physical Properties

Names and Identifiers

• Glycocholic-2,2,4,4-d4 Acid
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-Tetradeuterio-3,7,12-trihydroxy-10,13-dimet
• Glycocholic acid (D4)
• Glycocholic Acid-d4

• Inchi： 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1/i8D2,10D2
• InChI Key： RFDAIACWWDREDC-WZQUIQSLSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC([2H])([2H])[C@H](C([2H])([2H])[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 759
• XLogP3: 2.9
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives